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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Tetramethylammonium nitrate is a chemical compound that requires careful handling and
disposal due to its hazardous properties. Adherence to proper disposal procedures is critical to
ensure the safety of laboratory personnel and to prevent environmental contamination. This
guide provides a comprehensive, step-by-step approach to the safe disposal of
tetramethylammonium nitrate, aligning with standard laboratory safety protocols.

Key Safety and Hazard Information

Tetramethylammonium nitrate is classified as a hazardous substance. It is an oxidizer that
may intensify fire and can cause skin and serious eye irritation, as well as respiratory irritation.
[1][2] It is crucial to handle this chemical in a well-ventilated area, away from combustible
materials, heat, sparks, open flames, and hot surfaces.[1][2]
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Property Data Reference

Chemical Formula C4H12N203 [3]

Molecular Weight 136.15 g/mol [3]
White to light yellow crystalline

Appearance ] [2][3]
solid

Hazard Class 5.1 (Oxidizing Solid) [2]

UN Number 1479 [2]

Signal Word Danger [1112]
QGPVYHSXZFOSRL-

INChl Key [2]

UHFFFAOYSA-N

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe and compliant disposal of
tetramethylammonium nitrate waste.

1. Waste ldentification and Segregation:

o Characterize the Waste: Identify the waste stream as solid tetramethylammonium nitrate
or a solution containing it.

o Segregate the Waste: Do not mix tetramethylammonium nitrate waste with other chemical
waste streams, especially combustible materials, strong reducing agents, strong acids, or
finely powdered metals.[1][4] Collect it in a designated and properly labeled hazardous waste
container.[5]

2. Personal Protective Equipment (PPE):
o Before handling the waste, ensure you are wearing the appropriate PPE:

o Nitrile gloves[6]
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o Chemical splash goggles and a face shield[1][5]

o A fully buttoned lab coat[6]

o In case of dust, use a NIOSH/MSHA approved respirator.[1]
. Containerization:

Select an Appropriate Container: Use a clean, dry, and chemically compatible container for
waste collection. The container must have a secure, tight-fitting lid.[6][7]

Label the Container: As soon as the first drop of waste is added, affix a completed hazardous
waste label to the container.[6][8] The label must include:

[e]

The words "Hazardous Waste"

o

The full chemical name: "Tetramethylammonium nitrate"

[¢]

The specific hazard warnings (e.g., "Oxidizer," "Irritant™)

The date the waste was first added to the container

[¢]

[e]

The name and contact information of the generating laboratory or researcher
. Waste Accumulation and Storage:

Storage Location: Store the waste container in a designated satellite accumulation area
(SAA) that is at or near the point of generation and under the control of the laboratory
personnel.[9]

Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated
place.[1] Do not store it near combustible materials.[1]

Prevent Spills: Use secondary containment to prevent spills.

. Disposal Request and Pickup:
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Arrange for Disposal: Once the waste container is full (no more than 90% capacity) or has
been accumulating for a predetermined time limit (consult your institution's hazardous waste
management guidelines), arrange for its disposal.

Contact a Certified Vendor: The disposal of tetramethylammonium nitrate must be handled
by an approved and certified hazardous waste disposal company.[1] Your institution's
Environmental Health and Safety (EHS) office will have established procedures for this.

Documentation: Complete all necessary paperwork for the waste pickup, ensuring an
accurate description of the waste.

. Spill and Emergency Procedures:

Small Spills: For a small spill, and if you are trained to do so, you can clean it up.[6]

[e]

Wear appropriate PPE.

o

Avoid generating dust.[10]

[¢]

Sweep up the solid material and place it into a suitable, labeled container for disposal.[1]

[¢]

If it is a liquid, soak it up with an inert absorbent material and place it in a sealed container
for disposal.[1]

Large Spills: In the event of a large spill, evacuate the area immediately and contact your
institution's EHS or emergency response team.[6]

Exposure:

[e]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes.[1]

[e]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[1]

[e]

Inhalation: Move the person to fresh air.[1]

o

In all cases of exposure, seek immediate medical attention.[1]
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Caption: Workflow for the proper disposal of tetramethylammonium nitrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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